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Compound of Interest

2,5-Dimethoxy-4-
Compound Name:

methylbenzaldehyde

Cat. No.: B127970

This technical guide provides a comprehensive overview of 2,5-Dimethoxy-4-
methylbenzaldehyde, a significant chemical intermediate. The document is intended for
researchers, scientists, and professionals in drug development, detailing its chemical
properties, synthesis protocols, and applications.

Core Molecular and Physical Properties

2,5-Dimethoxy-4-methylbenzaldehyde is an organic compound characterized by a
benzaldehyde ring substituted with two methoxy groups and one methyl group.[1][2][3] Its
chemical structure is fundamental to its reactivity and utility in various synthetic applications.
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Property Value Source(s)
Molecular Formula C10H1203 [1112114]
Molecular Weight 180.20 g/mol [2][41[5]
CAS Number 4925-88-6 [11[2]
Melting Point 82-86 °C [3]

Boiling Point 111-116 °C at 0.9 mmHg [6]

Density 1.089 g/cm3 [7]
Appearance Pale yellow solid / White 31E]

crystals

Soluble in dichloromethane,
- dimethyl sulfoxide, and
Solubility _ _ [3][8]
methanol. Slightly soluble in

water.

Synthesis Protocols

The synthesis of 2,5-Dimethoxy-4-methylbenzaldehyde can be achieved through various
methods. Below are detailed experimental protocols for established synthetic routes.

2.1. Synthesis via N-methylformanilide and Phosphorus Oxychloride
This method involves the formylation of 2,5-dimethoxytoluene.
e Reaction Steps:

o A mixture of 8.5 mL of N-methylformanilide (0.068 mol) and 6.3 mL of phosphorus
oxychloride (0.068 mol) is stirred at room temperature for 40 minutes.[8][9]

o To this mixture, 17.8 g of 2,5-dimethoxytoluene (0.117 mol) is introduced.[38][9]

o The reaction mixture is heated at 50 °C for 6 hours.[8][9]
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o After cooling to 20 °C, the reaction is hydrolyzed with 100 mL of a 10% aqueous sodium

acetate solution.[8][9]

o The product is extracted twice with diethyl ether, and the organic phases are concentrated.

[8]1°]

o The residue is taken up in an aqueous sodium hydrogen sulfite solution and extracted
again with diethyl ether.[8][9]

o The aqueous phase is basified to a pH of 12 to precipitate the product as white crystals.[8]

[9]

* Yield: 67%[8][9]

2.2. Alternative Synthesis using Dimethylformamide (DMF)

A variation of the previous method utilizes DMF as a solvent and reactant.
e Reaction Steps:

o Phosphorus oxychloride (12.5 mL) is slowly added to a solution of 2,5-dimethoxytoluene
(5 g, 3.3 mmol) in 10 mL of DMF.[3]

o The reaction is stirred at room temperature for 4 hours, then heated to 80 °C for 4 hours.

[3]
o The reaction mixture is then poured into ice water and filtered.[3]

o The filtrate is collected, dried over sodium sulfate, and concentrated under reduced

pressure to yield the product.[3]
 Yield: 85.9%][3]
2.3. Gattermann Reaction

This classic method involves the formylation of 2,5-dimethoxytoluene using hydrogen cyanide
and aluminum chloride.[6]
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e Reactants: 2,5-dimethoxytoluene, hydrogen cyanide, aluminum chloride.[6]
* Yield: 89.6%][6]

Synthetic Workflow Diagram

The following diagram illustrates the synthesis of 2,5-Dimethoxy-4-methylbenzaldehyde from
2,5-dimethoxytoluene using N-methylformanilide and phosphorus oxychloride.

Reactants
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Synthesis of 2,5-Dimethoxy-4-methylbenzaldehyde.

Applications in Research and Development

2,5-Dimethoxy-4-methylbenzaldehyde serves as a crucial precursor in the synthesis of
various psychoactive compounds, particularly phenylamine derivatives.[3][8] It is a key starting
material for the synthesis of 2,5-dimethoxy-4-methylamphetamine (DOM), a well-known
psychedelic. Additionally, this compound has been investigated for its potential anticancer
properties, showing inhibitory effects on cancer cell growth in vitro and in vivo.[2] It is also
noted to inhibit fatty acid formation and improve glucose uptake in cancer cells.[2]
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Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2,5-Dimethoxy-4-methylbenzaldehyde is classified with the following hazards:

Hazard Code Description

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

The GHS pictogram associated with these hazards is an exclamation mark (GHSQ7).
Appropriate personal protective equipment should be used when handling this compound, and
it should be stored in a refrigerator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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